Cas no 62731-08-2 (1,2-Ethanediamine, N-[(4-methoxyphenyl)methyl]-N'-(phenylmethyl)-)

• Product Name: 1,2-Ethanediamine, N-[(4-methoxyphenyl)methyl]-N'-(phenylmethyl)-
• CAS No: 62731-08-2
• MF: C₁₇H₂₂N₂O
• MW: 270.369384288788
• CID: 433922
• PubChem ID: 12328669
• Update Time: 2025-04-19

1,2-Ethanediamine, N-[(4-methoxyphenyl)methyl]-N'-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-[(4-methoxyphenyl)methyl]-N'-(phenylmethyl)-
• N-benzyl-N'-[(4-methoxyphenyl)methyl]ethane-1,2-diamine
• N~1~-Benzyl-N~2~-[(4-methoxyphenyl)methyl]ethane-1,2-diamine
• 62731-08-2
• DTXSID10490099

• Inchi： 1S/C17H22N2O/c1-20-17-9-7-16(8-10-17)14-19-12-11-18-13-15-5-3-2-4-6-15/h2-10,18-19H,11-14H2,1H3
• InChI Key： VRPSWIBBHYKWRD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNCCNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 270.17336
• Monoisotopic Mass: 270.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.3Ų

Experimental Properties

• PSA: 33.29